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Compound of Interest

Compound Name: U-104489

Cat. No.: B1682658

Initial research indicates that the compound U-104489 is primarily documented in scientific
literature as a potent, broad-spectrum non-nucleoside reverse transcriptase inhibitor (NNRTI)
for the human immunodeficiency virus type 1 (HIV-1), rather than as an agent for inflammation
models.

Contrary to the requested application notes for inflammation studies, extensive database
searches have not yielded evidence of U-104489 being utilized or characterized for anti-
inflammatory purposes. The available body of research, including patent filings and peer-
reviewed articles, consistently points towards its role as an antiviral agent.

U-104489 is identified as a member of the (Alkylamino)piperidine bis(heteroaryl)piperizines
(AAP-BHAPSs) class of compounds.[1] Its mechanism of action is centered on the inhibition of
the HIV-1 reverse transcriptase enzyme, a critical component in the viral replication cycle.[2][3]

Key findings from the existing literature on U-104489 include:

 Antiviral Activity: It has demonstrated potent activity against various strains of HIV-1,
including those resistant to other NNRTI drugs.[1][4]

e Mechanism of Action: U-104489 functions by binding to a specific pocket on the HIV-1
reverse transcriptase, thereby inhibiting its enzymatic function.[2][3]

o Resistance Profile: Studies have identified specific genetic mutations in the HIV-1 reverse
transcriptase, such as the G190E substitution, that can confer resistance to U-104489.[1][3]
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Given the lack of published data on the use of U-104489 in inflammation models, it is not
possible to provide the requested detailed application notes, experimental protocols,
guantitative data tables, or signaling pathway diagrams relevant to inflammation. The scientific
consensus from the available information firmly places U-104489 within the field of HIV
research.

Therefore, for researchers, scientists, and drug development professionals interested in this
compound, the focus of investigation would be its properties as an HIV-1 inhibitor. Any
exploration of its effects on inflammatory pathways would represent a novel and undocumented
area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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